Cas no 2171796-48-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid
• CAS No: 2171796-48-6
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 6310038
• PubChem ID: 165544791
• Update Time: 2025-07-15

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid
• EN300-1515651
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]cyclopentane-1-carboxylic acid
• 2171796-48-6

• Inchi： 1S/C24H24F2N2O5/c25-24(26,22(31)28-20-11-5-10-18(20)21(29)30)13-27-23(32)33-12-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-4,6-9,18-20H,5,10-13H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： NZBNOFRACAPNOR-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(NC1CCCC1C(=O)O)=O)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic Acid (CAS No. 2171796-48-6)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid, identified by its CAS number 2171796-48-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentane ring, fluorenyl and fluorine substituents, and an amide functional group. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The< strong>fluorenylmethoxycarbonyl moiety in the molecular structure is particularly noteworthy. This group is often employed in the synthesis of peptide mimetics and protease inhibitors due to its ability to enhance the stability and bioavailability of peptide-like compounds. The incorporation of this moiety into the compound under discussion suggests potential applications in the design of novel therapeutic agents targeting various biological pathways. Furthermore, the< strong>difluoropropanamido group introduces fluorine atoms into the molecule, which are known to improve metabolic stability and binding affinity in drug candidates.

Cyclopentane rings are another common structural feature in pharmaceutical compounds, known for their ability to mimic the conformational flexibility of natural products. The cyclopentane ring in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid could contribute to the compound's binding affinity by providing a suitable scaffold for interaction with biological targets. This structural motif has been widely explored in medicinal chemistry for its potential to enhance drug-like properties such as solubility, permeability, and metabolic stability.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced pharmacological properties. Fluorine atoms can influence various aspects of drug molecules, including their pharmacokinetics, pharmacodynamics, and metabolic profiles. The presence of two fluorine atoms in the< strong>2,2-difluoropropanamido group of this compound suggests that it may exhibit improved resistance to enzymatic degradation and enhanced binding interactions with biological targets. These characteristics are highly desirable in the context of drug development, as they can lead to more effective and longer-lasting therapeutic outcomes.

The< strong>fluorenylmethoxycarbonyl group also plays a crucial role in modulating the reactivity and solubility of the molecule. This moiety is commonly used as an protecting group for amino acids during peptide synthesis but has also been explored for its potential in drug design. The combination of this group with the cyclopentane ring and fluorine substituents makes 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the< strong>cyclopentane ring necessitates specialized synthetic methodologies that can handle ring-forming reactions under controlled conditions. Additionally, the incorporation of fluorine atoms often requires specialized reagents and reaction conditions to achieve high regioselectivity and functional group compatibility.

In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. The precise mechanism of action would depend on further experimental investigations, including in vitro assays and potentially in vivo studies. However, the structural features present in this molecule suggest that it could interact with biological targets in multiple ways, making it a versatile scaffold for drug discovery.

The< strong>difluoropropanamido group is particularly interesting from a pharmacological perspective. This moiety has been shown to enhance binding affinity by improving hydrophobic interactions with biological targets. Additionally, fluorine atoms can influence electronic properties, which can further modulate binding interactions. These features make this compound a promising candidate for further exploration in drug development.

The< strong>cyclopentane ring also contributes to the overall conformational flexibility of the molecule, which is essential for effective binding with biological targets. Cyclopentane rings are known to mimic natural product scaffolds, which are often associated with high biological activity. By incorporating this structural motif into drug candidates, researchers can leverage its known properties to enhance drug-like characteristics.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidocyclopentane-1-carboxylic acid (CAS No.< strong>2171796-48-6) is a structurally complex organic compound with potential applications in pharmaceutical chemistry and biomedicine. Its unique combination of< strong>fluorenylmethoxycarbonyl,< strong>difluoropropanamido, and< strong>cyclopentane moieties makes it a promising scaffold for drug discovery. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent.